Cas no 923754-14-7 (1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine)

• Product Name: 1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine
• CAS No: 923754-14-7
• MF: C₁₄H₁₆FN₃S
• MW: 277.36034488678
• MDL: MFCD08691295
• CID: 3109421
• PubChem ID: 16227565
• Update Time: 2025-10-30

1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(4-fluorophenyl)-1,3-thiazol-4-yl]methyl}piperazine
• 1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine
• CS-0304639
• EN300-26330
• SCHEMBL2229250
• 2-(4-fluorophenyl)-4-(piperazin-1-ylmethyl)-1,3-thiazole
• 923754-14-7
• Z221596026
• 2-(4-Fluorophenyl)-4-(piperazin-1-ylmethyl)thiazole

• MDL： MFCD08691295
• Inchi： 1S/C14H16FN3S/c15-12-3-1-11(2-4-12)14-17-13(10-19-14)9-18-7-5-16-6-8-18/h1-4,10,16H,5-9H2
• InChI Key： IBKHGJNBHAOBOJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=NC(=C1)CN1CCNCC1

Computed Properties

• Exact Mass: 277.10489686Da
• Monoisotopic Mass: 277.10489686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine

Comprehensive Overview of 1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine (CAS No. 923754-14-7)

1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine, with the CAS number 923754-14-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a fluorophenyl group, a thiazole ring, and a piperazine moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

The compound's structural complexity and functional versatility have made it a focal point in modern medicinal chemistry. Its thiazole component is known for its role in enhancing bioavailability and metabolic stability, while the piperazine ring contributes to its binding affinity with various receptors. These properties are critical in the design of novel therapeutics, especially in areas such as central nervous system (CNS) disorders and infectious diseases, which are among the most searched topics in biomedical research today.

In recent years, the scientific community has shown increasing interest in fluorinated compounds like 1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine, due to their enhanced pharmacokinetic profiles. Fluorination is a widely adopted strategy in drug design, as it can improve a molecule's lipophilicity, membrane permeability, and resistance to enzymatic degradation. This aligns with the current trend of optimizing drug candidates for better efficacy and safety, a topic frequently explored in AI-driven drug discovery platforms and academic literature.

Another area where CAS 923754-14-7 has potential applications is in the study of enzyme inhibition and signal transduction pathways. The compound's ability to interact with specific enzymes or receptors makes it a valuable tool for understanding disease mechanisms. For instance, its thiazole moiety is often associated with antimicrobial and anti-inflammatory activities, which are highly relevant in the context of rising antibiotic resistance and chronic inflammatory conditions—topics that dominate healthcare discussions globally.

From a synthetic chemistry perspective, the preparation of 1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine involves multi-step organic reactions, including cyclization and functional group transformations. These processes are often optimized using green chemistry principles, reflecting the industry's shift toward sustainable and environmentally friendly practices. This aspect resonates with the increasing public and scientific focus on sustainable drug manufacturing, a keyword frequently searched in conjunction with pharmaceutical innovation.

In summary, 1-{2-(4-fluorophenyl)-1,3-thiazol-4-ylmethyl}piperazine (CAS 923754-14-7) represents a compelling example of how advanced organic chemistry can contribute to cutting-edge biomedical research. Its structural features and potential applications align with several high-interest areas, including precision medicine, fluorinated drug candidates, and sustainable synthesis. As the scientific community continues to explore its properties, this compound is likely to remain a topic of significant relevance in both academic and industrial settings.